Cas no 1396782-15-2 (N-(1,2-oxazol-3-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(1,2-oxazol-3-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396782-15-2
• MF: C₁₂H₇F₃N₆O₂
• MW: 324.218191385269
• CID: 5941275
• PubChem ID: 71791576
• Update Time: 2025-07-15

N-(1,2-oxazol-3-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-3-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(1,2-oxazol-3-yl)-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide
• F6237-3000
• N-(1,2-oxazol-3-yl)-2-[4-(trifluoromethyl)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• VU0538987-1
• 1396782-15-2
• AKOS024541529
• N-(isoxazol-3-yl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide

• Inchi： 1S/C12H7F3N6O2/c13-12(14,15)7-1-3-8(4-2-7)21-18-10(17-20-21)11(22)16-9-5-6-23-19-9/h1-6H,(H,16,19,22)
• InChI Key： LSJJEHHQWMYLRC-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2C=CON=2)=O)N=NN1C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 324.05825797g/mol
• Monoisotopic Mass: 324.05825797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 98.7Ų

Additional information on N-(1,2-oxazol-3-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Professional Introduction to Compound with CAS No. 1396782-15-2 and Product Name: N-(1,2-oxazol-3-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

The compound with the CAS number 1396782-15-2 and the product name N-(1,2-oxazol-3-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including an oxazole ring, a tetrazole moiety, and a trifluoromethyl-substituted phenyl ring, contributes to its unique chemical properties and makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activities. The oxazole and tetrazole scaffolds are particularly well-studied due to their presence in numerous bioactive natural products and synthetic drugs. The compound in question combines these two heterocyclic systems with a trifluoromethylphenyl group, which is known to enhance metabolic stability and binding affinity. This structural motif has been explored in various drug discovery programs, leading to the identification of several lead compounds with therapeutic potential.

The N-(1,2-oxazol-3-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide structure is particularly intriguing because of its potential interactions with biological targets. The oxazole ring is a common pharmacophore found in many drugs and natural products, often contributing to binding affinity and selectivity. The tetrazole moiety is another important structural feature that can enhance bioactivity by forming hydrogen bonds or participating in hydrophobic interactions. The trifluoromethyl group on the phenyl ring further modulates the electronic properties of the molecule, potentially influencing its pharmacokinetic profile.

Recent studies have highlighted the importance of trifluoromethyl-substituted compounds in drug development. The introduction of a trifluoromethyl group can increase lipophilicity, improve metabolic stability, and enhance binding interactions with biological targets. In particular, the trifluoromethylphenyl group has been shown to be effective in modulating the activity of enzymes and receptors involved in various disease pathways. This makes the compound with CAS No. 1396782-15-2 a valuable tool for investigating potential therapeutic applications.

One of the most exciting aspects of this compound is its potential application in oncology research. Tetrazole-containing compounds have been reported to exhibit cytotoxic effects against various cancer cell lines. The combination of an oxazole ring and a tetrazole moiety may enhance these effects by interacting with multiple targets or by improving drug delivery properties. Additionally, the presence of a trifluoromethylphenyl group could further enhance potency by optimizing binding interactions with key enzymes involved in cancer cell proliferation and survival.

Another area where this compound shows promise is in anti-inflammatory research. Oxazole derivatives have been investigated for their ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The tetrazole moiety may also contribute to anti-inflammatory activity by interacting with other inflammatory mediators or signaling pathways. Furthermore, the trifluoromethylphenyl group could enhance selectivity by preferentially targeting specific inflammatory pathways while minimizing side effects.

The synthesis of this compound involves multiple steps that highlight the complexity of modern pharmaceutical chemistry. Key steps include the formation of the oxazole ring via cyclization reactions and the introduction of the tetrazole moiety through nucleophilic substitution or cycloaddition reactions. The final step involves coupling the trifluoromethylphenyl group to the tetrazole core via amide bond formation. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In conclusion, the compound with CAS No. 1396782-15-2 and the product name N-(1,2-oxazol-3-yl)-2-4-(trifluoromethyl)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas. The combination of an oxazole ring, a tetrazole moiety, and a trifluoromethylphenyl group provides multiple opportunities for interaction with biological targets and enhances its potential as a lead compound for drug development.